Cas no 324538-80-9 (ethyl 4-bromo-5-(3-bromobenzoyloxy)-2-formyl-7-methyl-1-benzofuran-3-carboxylate)
ethyl 4-bromo-5-(3-bromobenzoyloxy)-2-formyl-7-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 324538-80-9
- Oprea1_789835
- EN300-18217018
- ChemDiv1_000510
- ethyl 4-bromo-5-((3-bromobenzoyl)oxy)-2-formyl-7-methylbenzofuran-3-carboxylate
- ethyl 4-bromo-5-(3-bromobenzoyl)oxy-2-formyl-7-methyl-1-benzofuran-3-carboxylate
- F0062-0014
- HMS588H04
- Z56823173
- AKOS001027205
- ETHYL 4-BROMO-5-(3-BROMOBENZOYLOXY)-2-FORMYL-7-METHYL-1-BENZOFURAN-3-CARBOXYLATE
- Ethyl 4-bromo-5-[(3-bromobenzoyl)oxy]-2-formyl-7-methyl-3-benzofurancarboxylate
- ethyl 4-bromo-5-(3-bromobenzoyloxy)-2-formyl-7-methyl-1-benzofuran-3-carboxylate
-
- Inchi: 1S/C20H14Br2O6/c1-3-26-20(25)15-14(9-23)27-18-10(2)7-13(17(22)16(15)18)28-19(24)11-5-4-6-12(21)8-11/h4-9H,3H2,1-2H3
- InChI Key: BCHCRAJVIIQATH-UHFFFAOYSA-N
- SMILES: O1C2=C(C)C=C(OC(=O)C3=CC=CC(Br)=C3)C(Br)=C2C(C(OCC)=O)=C1C=O
Computed Properties
- Exact Mass: 509.91366g/mol
- Monoisotopic Mass: 507.91571g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 599
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 82.8Ų
Experimental Properties
- Density: 1.675±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 630.5±55.0 °C(Predicted)
ethyl 4-bromo-5-(3-bromobenzoyloxy)-2-formyl-7-methyl-1-benzofuran-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-18217018-0.05g |
324538-80-9 | 90% | 0.05g |
$212.0 | 2023-09-19 | ||
| Life Chemicals | F0062-0014-2μmol |
ethyl 4-bromo-5-(3-bromobenzoyloxy)-2-formyl-7-methyl-1-benzofuran-3-carboxylate |
324538-80-9 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F0062-0014-1mg |
ethyl 4-bromo-5-(3-bromobenzoyloxy)-2-formyl-7-methyl-1-benzofuran-3-carboxylate |
324538-80-9 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F0062-0014-2mg |
ethyl 4-bromo-5-(3-bromobenzoyloxy)-2-formyl-7-methyl-1-benzofuran-3-carboxylate |
324538-80-9 | 90%+ | 2mg |
$59.0 | 2023-07-28 |
ethyl 4-bromo-5-(3-bromobenzoyloxy)-2-formyl-7-methyl-1-benzofuran-3-carboxylate Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
Additional information on ethyl 4-bromo-5-(3-bromobenzoyloxy)-2-formyl-7-methyl-1-benzofuran-3-carboxylate
Professional Introduction to Ethyl 4-bromo-5-(3-bromobenzoyloxy)-2-formyl-7-methyl-1-benzofuran-3-carboxylate (CAS No. 324538-80-9)
Ethyl 4-bromo-5-(3-bromobenzoyloxy)-2-formyl-7-methyl-1-benzofuran-3-carboxylate (CAS No. 324538-80-9) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzofuran family, a class of heterocyclic aromatic compounds known for their diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including bromine atoms, a formyl group, and an ester moiety, makes this molecule a versatile intermediate in synthetic chemistry and drug discovery.
The structure of Ethyl 4-bromo-5-(3-bromobenzoyloxy)-2-formyl-7-methyl-1-benzofuran-3-carboxylate lends itself to various chemical modifications, enabling researchers to explore its pharmacological properties through structural analogs. The benzofuran core is a key pharmacophore in many bioactive molecules, and its derivatives have been extensively studied for their potential roles in treating neurological disorders, inflammation, and cancer. The introduction of bromine substituents at the 4-position and 3-position of the benzoyloxy group enhances the compound's reactivity, making it an attractive candidate for further functionalization.
In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from benzofuran derivatives. These compounds have shown promise in preclinical studies due to their ability to interact with multiple biological targets. For instance, studies have indicated that certain benzofuran-based molecules can modulate enzyme activity and receptor binding, leading to potential applications in treating diseases such as Alzheimer's and Parkinson's. The formyl group in Ethyl 4-bromo-5-(3-bromobenzoyloxy)-2-formyl-7-methyl-1-benzofuran-3-carboxylate provides a site for further chemical transformations, such as condensation reactions with amino acids or nucleophiles, expanding its utility in medicinal chemistry.
The ester functionality at the 3-position of the benzofuran ring not only contributes to the compound's solubility but also serves as a handle for conjugation with other biomolecules. This feature is particularly valuable in drug delivery systems where covalent linking to carriers or targeting ligands can enhance bioavailability and specificity. Additionally, the methyl group at the 7-position adds steric bulk, which can influence the compound's binding affinity and selectivity towards biological targets. These structural features make Ethyl 4-bromo-5-(3-bromobenzoyloxy)-2-formyl-7-methyl-1-benzofuran-3-carboxylate a promising candidate for further investigation in drug development pipelines.
Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like Ethyl 4-bromo-5-(3-bromobenzoyloxy)-2-formyl-7-methyl-1-benzofuran-3-carboxylate. Molecular docking simulations and virtual screening have identified several promising derivatives with enhanced pharmacological properties. These computational approaches have significantly reduced the time and cost associated with traditional high-throughput screening methods, allowing researchers to focus on the most promising compounds for further experimental validation.
The synthesis of complex organic molecules like Ethyl 4-bromo-5-(3-bromobenzoyloxy)-2-formyl-7-methyl-1-benzofuran-3-carboxylate requires meticulous planning and execution due to the multiple functional groups present. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and regioselective functionalization strategies, are often employed to construct the desired framework efficiently. The bromine atoms serve as excellent handles for these transformations, enabling stepwise construction of the molecule with high precision.
In conclusion, Ethyl 4-bromo-5-(3-bromobenzoyloxy)-2-formyl-7-methyl-1-benzofuran-3-carboxylate represents a significant advancement in pharmaceutical chemistry due to its versatile structure and potential therapeutic applications. The ongoing research into this compound and its derivatives continues to uncover new possibilities in drug discovery. As our understanding of molecular interactions grows, compounds like this are poised to play a crucial role in developing next-generation therapeutics that address unmet medical needs.
324538-80-9 (ethyl 4-bromo-5-(3-bromobenzoyloxy)-2-formyl-7-methyl-1-benzofuran-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)